molecular formula C11H13BrSSi B8538370 4-Bromo-2-(trimethylsilyl)benzothiophene

4-Bromo-2-(trimethylsilyl)benzothiophene

Cat. No.: B8538370
M. Wt: 285.28 g/mol
InChI Key: HQMDBGODFMLDQY-UHFFFAOYSA-N
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Description

4-Bromo-2-(trimethylsilyl)benzothiophene is a useful research compound. Its molecular formula is C11H13BrSSi and its molecular weight is 285.28 g/mol. The purity is usually 95%.
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Properties

Molecular Formula

C11H13BrSSi

Molecular Weight

285.28 g/mol

IUPAC Name

(4-bromo-1-benzothiophen-2-yl)-trimethylsilane

InChI

InChI=1S/C11H13BrSSi/c1-14(2,3)11-7-8-9(12)5-4-6-10(8)13-11/h4-7H,1-3H3

InChI Key

HQMDBGODFMLDQY-UHFFFAOYSA-N

Canonical SMILES

C[Si](C)(C)C1=CC2=C(S1)C=CC=C2Br

Origin of Product

United States

Synthesis routes and methods

Procedure details

A stirred solution of ˜80% pure 4-bromobenzothiophene (580 mg, 2.7 mmol) and chlorotrimethylsilane (0.70 mL, 5.4 mmol) in dry THF (10 mL) was cooled to −70° C. and 2 M LDA in 1:1 THF/heptane (1.35 mL, 5.4 mmol) was added dropwise over 2 min. The mixture was stirred at −70° C. for 1.5 h and diluted with ether (80 mL) and 5% aq HCl (20 mL). The organic layer was separated, washed with sat'd aq NaHCO3 (20 mL) and dried over MgSO4. Removal of the solvent left 4-bromo-2-(trimethylsilyl)benzothiophene (740 mg, 95%) as an amber oil.
Quantity
580 mg
Type
reactant
Reaction Step One
Quantity
0.7 mL
Type
reactant
Reaction Step One
Name
Quantity
10 mL
Type
solvent
Reaction Step One
Name
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Two
Name
THF heptane
Quantity
1.35 mL
Type
reactant
Reaction Step Two
Name
Quantity
80 mL
Type
solvent
Reaction Step Three
Name
Quantity
20 mL
Type
solvent
Reaction Step Three

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